1-[2-(4-Chlorophenyl)-1,3-thiazol-5-YL]-3-(methoxyimino)propan-1-one

• Molecular Formula: C13H11ClN2O2S
• Molecular Weight: 294.76 g/mol
• IUPAC Name: 1-[2-(4-chlorophenyl)-1,3-thiazol-5-yl]-3-methoxyiminopropan-1-one
• InChI: InChI=1S/C13H11ClN2O2S/c1-18-16-7-6-11(17)12-8-15-13(19-12)9-2-4-10(14)5-3-9/h2-5,7-8H,6H2,1H3
• InChI Key: NVVARISGDYLRPD-UHFFFAOYSA-N
• Canonical SMILES: CON=CCC(=O)C1=CN=C(S1)C2=CC=C(C=C2)Cl

Description

1-[2-(4-Chlorophenyl)-1,3-thiazol-5-YL]-3-(methoxyimino)propan-1-one is a thiazole-containing compound featuring a 4-chlorophenyl substituent at the 2-position of the thiazole ring and a methoxyimino (-ON=CH-) group at the 3-position of the propan-1-one chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(4-Chlorophenyl)-1,3-thiazol-5-YL]-3-(methoxyimino)propan-1-one typically involves the reaction of 4-chlorobenzaldehyde with thiosemicarbazide to form the thiazole ring. This intermediate is then reacted with methoxyamine hydrochloride and a suitable base to introduce the methoxyimino group. The reaction conditions often require controlled temperatures and specific solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the process. Additionally, purification steps such as recrystallization and chromatography are employed to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions

1-[2-(4-Chlorophenyl)-1,3-thiazol-5-YL]-3-(methoxyimino)propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of reduced thiazole derivatives.

Substitution: Formation of substituted thiazole derivatives.

Scientific Research Applications

1-[2-(4-Chlorophenyl)-1,3-thiazol-5-YL]-3-(methoxyimino)propan-1-one has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an antimicrobial, antifungal, and anticancer agent.

Materials Science: The compound is used in the development of advanced materials with specific electronic and optical properties.

Biological Studies: It is studied for its interactions with biological macromolecules and its potential as a biochemical probe.

Mechanism of Action

The mechanism of action of 1-[2-(4-Chlorophenyl)-1,3-thiazol-5-YL]-3-(methoxyimino)propan-1-one involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes and receptors, modulating their activity. The compound may inhibit or activate biochemical pathways, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Modified Substituents

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties/Activities	References
1-[2-(4-Chlorophenyl)-1,3-thiazol-5-YL]-3-(methoxyimino)propan-1-one (Target)	C₁₃H₁₀ClN₃O₂S	307.76	4-ClPh-thiazole, -ON=CH-	Inferred high polarity, potential H-bonding	N/A
(2E)-1-[2-(4-Chlorophenyl)-1,3-thiazol-5-yl]-3-(dimethylamino)propen-1-one	C₁₄H₁₃ClN₂OS	292.78	4-ClPh-thiazole, -N(CH₃)₂	95% purity, liquid form
1-[2-(3-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-3-(dimethylamino)propen-1-one	C₁₅H₁₅ClN₂OS	322.81	3-ClPh-thiazole, -N(CH₃)₂, 4-methyl	Positional isomer; potential variability in bioactivity
[3-(4-Chlorophenyl)-4-oxo-1,3-thiazolidin-5-ylidene]acetic acid derivative	C₁₄H₁₀ClN₃O₂S₂	367.84	Thiazolidinone core, 4-ClPh, ester	Anti-T. gondii activity
1-(4-Chlorophenyl)-2-(methylamino)propan-1-one	C₁₀H₁₂ClNO	197.66	Simplified backbone, -NHCH₃	Seized in combination with cathinones

Electronic and Reactivity Differences

• Methoxyimino vs. This difference may increase solubility in polar solvents and influence binding interactions in biological systems .
• Thiazole vs. Thiazolidinone Cores: The thiazolidinone analog (Table 1) exhibits a saturated five-membered ring with a carbonyl group, reducing aromaticity but increasing conformational flexibility. This structural variation correlates with reported anti-T. gondii activity .

Biological Activity

1-[2-(4-Chlorophenyl)-1,3-thiazol-5-YL]-3-(methoxyimino)propan-1-one is a compound of significant interest due to its diverse biological activities. This article explores its pharmacological properties, including its mechanisms of action, efficacy against various diseases, and potential therapeutic applications.

Chemical Structure and Properties

• IUPAC Name : 1-[2-(4-Chlorophenyl)-1,3-thiazol-5-YL]-3-(methoxyimino)propan-1-one
• Molecular Formula : C12H11ClN2O2S
• Molecular Weight : 270.75 g/mol

The compound exhibits biological activity primarily through its interaction with various biological targets, including enzymes and receptors. The thiazole ring contributes to its ability to inhibit specific enzymatic pathways, while the methoxyimino group enhances its binding affinity.

Anticancer Activity

Recent studies have demonstrated that derivatives of thiazole compounds exhibit significant anticancer potential. For instance, one study highlighted the selective cytotoxic effects of thiazole derivatives on melanoma cells, indicating that such compounds could be promising candidates for cancer therapy .

Compound	Cell Line	IC50 (µM)	Mechanism
Thiazole Derivative A	VMM917 (Melanoma)	4.9	Induces S-phase arrest
Thiazole Derivative B	Normal Cells	Higher than 4.9	-

Antimicrobial Activity

The compound has shown moderate antibacterial activity against various strains, including Salmonella typhi and Bacillus subtilis. These findings suggest that it may serve as a potential lead for developing new antibacterial agents .

Bacterial Strain	Activity Level
Salmonella typhi	Moderate
Bacillus subtilis	Moderate

Enzyme Inhibition

Enzyme inhibition studies indicate that compounds similar to 1-[2-(4-Chlorophenyl)-1,3-thiazol-5-YL]-3-(methoxyimino)propan-1-one can inhibit acetylcholinesterase (AChE) and urease effectively. The IC50 values for these inhibitors are significantly lower than standard reference compounds, indicating strong potential for therapeutic applications in neurodegenerative diseases and urea-related disorders .

Enzyme	IC50 (µM)	Reference Compound IC50 (µM)
Acetylcholinesterase	2.14	21.25
Urease	0.63	21.25

Case Studies

In a notable case study, researchers synthesized several thiazole derivatives and evaluated their biological activities. One derivative demonstrated a potent inhibitory effect on human leukotriene receptors, suggesting potential applications in inflammatory diseases .